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Comprehensive Analysis of IBr₃

Table 1: Fundamental Properties of Iodine Tribromide

Property Description

Chemical Formula Br₃I [1]

CAS Registry Number 7789-58-4 [1]

Molecular Weight 366.62 g/mol [1]

Density 3.41 g/mL at 20 °C [1]

Recommended Storage 2-8°C [1]

Lewis Structure and Electronic Geometry

The Lewis structure for IBr₃ features an iodine atom as the central atom, bonded to three bromine atoms via

single bonds. The central iodine atom also possesses two lone pairs of electrons [2].

According to Valence Shell Electron Pair Repulsion (VSEPR) theory, this distribution of three bonding pairs

and two lone pairs results in a steric number of 5 [3]. The electron pair geometry is therefore trigonal
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bipyramidal. To minimize electron repulsion, the two lone pairs occupy equatorial positions, leading to a T-

shaped molecular geometry [4] [5].

The DOT code below visualizes the logical process of determining the molecular geometry from the Lewis

structure.
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Determining IBr₃ geometry from Lewis structure

Bonding and Hybridization

The sigma (σ) bonds in IBr₃ arise from the straight-on overlap of atomic orbitals. To accommodate the

trigonal bipyramidal electron pair geometry, the central iodine atom undergoes sp³d hybridization [3]. Each

I-Br sigma bond is formed by the overlap of an sp³d hybrid orbital from iodine with a p orbital from a

bromine atom [3].

Table 2: Bonding and Molecular Geometry Summary
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Aspect Description

Central Atom Iodine (I) [2]

Lone Pairs on I 2 [2]

Hybridization sp³d [3]

Electron Pair Geometry Trigonal Bipyramidal [3]

Molecular Geometry T-Shaped [4] [5]

Polarity Polar [2]

Intermolecular Forces Dipole-dipole interactions and London dispersion forces [2]

Experimental Considerations

The searched resources provide basic physical property data but lack detailed experimental protocols for

synthesizing or handling IBr₃ [1]. The available information suggests it is an electronic chemical, and proper

storage at low temperatures (2-8°C) is recommended [1].

Safe Handling Storage (2-8°C) Determine Properties Experimental Data
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General experimental workflow for reactive compounds

Key Insights for Researchers

Polarity and Reactivity: The T-shaped geometry and lone pairs on iodine make IBr₃ a polar
molecule [2]. This polarity, combined with its nature as an interhalogen compound, suggests

significant reactivity, making it a useful reagent in halogenation reactions.
Handling and Stability: The recommended storage conditions indicate that IBr₃ is likely sensitive to

temperature and may decompose if not handled properly [1]. Researchers should consult material
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safety data sheets (MSDS) for specific safety protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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